Cas no 66348-66-1 (Pyrimidine, 2-(butylthio)-)
Pyrimidine, 2-(butylthio)- structure
Product Name:Pyrimidine, 2-(butylthio)-
CAS No:66348-66-1
MF:C8H12N2S
MW:168.259280204773
CID:396451
PubChem ID:5110966
Update Time:2025-04-19
Pyrimidine, 2-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-(butylthio)-
- 2-butylsulfanylpyrimidine
- 66348-66-1
- DTXSID40408445
- AKOS024380283
- 2-(BUTYLSULFANYL)PYRIMIDINE
- SCHEMBL423622
-
- Inchi: 1S/C8H12N2S/c1-2-3-7-11-8-9-5-4-6-10-8/h4-6H,2-3,7H2,1H3
- InChI Key: ORHKBCVZKAQYPA-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CN=1)CCCC
Computed Properties
- Exact Mass: 168.07226
- Monoisotopic Mass: 168.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 92.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 25.78
Pyrimidine, 2-(butylthio)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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